Cas no 157790-85-7 (1,3-Benzodioxole, 5-(4-fluorophenyl)-)

• Product Name: 1,3-Benzodioxole, 5-(4-fluorophenyl)-
• CAS No: 157790-85-7
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• CID: 1335353
• Update Time: 2024-08-18

1,3-Benzodioxole, 5-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(4-fluorophenyl)-
• 5-(4-Fluorophenyl)-1,3-benzodioxole

• Inchi： 1S/C13H9FO2/c14-11-4-1-9(2-5-11)10-3-6-12-13(7-10)16-8-15-12/h1-7H,8H2
• InChI Key： DKIDGJHTFGNLNR-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C3=CC=C(F)C=C3)C=C2OC1

Computed Properties

• Exact Mass: 216.05867

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Melting Point: 42-43 °C
• Boiling Point: 323.4±31.0 °C(Predicted)
• PSA: 18.46